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Compound of Interest

Compound Name: Fluphenazine Enanthate

Cat. No.: B1673472 Get Quote

An HPLC-UV method for the quantification of fluphenazine enanthate in plasma is crucial for

pharmacokinetic studies, therapeutic drug monitoring, and drug development. This application

note provides a detailed protocol for the analysis of fluphenazine enanthate in plasma

samples using reversed-phase high-performance liquid chromatography with ultraviolet

detection. The methodology is adapted from established procedures for similar long-acting

fluphenazine esters and the parent drug.

Application Note
Introduction

Fluphenazine enanthate is a long-acting injectable antipsychotic medication used in the

management of schizophrenia and other psychotic disorders. Quantification of its concentration

in plasma is essential for understanding its pharmacokinetic profile and ensuring therapeutic

efficacy and patient safety. This document details a robust and reliable HPLC-UV method for

the determination of fluphenazine enanthate in human plasma. The method involves a liquid-

liquid extraction (LLE) for sample clean-up, followed by chromatographic separation on a C18

column and UV detection.

Principle

The method is based on the extraction of fluphenazine enanthate and an internal standard

(IS) from a plasma matrix. Following extraction, the analytes are separated using reversed-

phase HPLC. Quantification is achieved by measuring the peak area response of the analyte
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and the IS at a specific UV wavelength. A calibration curve is generated by plotting the peak

area ratio of the analyte to the IS against the analyte concentration.

Experimental Protocols
1. Materials and Reagents

Fluphenazine Enanthate reference standard

Internal Standard (e.g., Perphenazine)

HPLC grade Methanol

HPLC grade Acetonitrile

HPLC grade Water

Formic Acid

Acetone

Cyclohexane

Ethyl Acetate

Hydrochloric Acid (HCl)

Sodium Hydroxide (NaOH)

Drug-free human plasma

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is used. The chromatographic

conditions are summarized in the table below.
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Parameter Value

HPLC System Agilent 1260 Infinity II or equivalent

Column C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase
Acetonitrile:Methanol:Buffer (e.g., 70:15:15,

v/v/v)

Buffer: 10 mM Ammonium Acetate, pH 6.0

Flow Rate 1.0 mL/min[1]

Injection Volume 20 µL[1]

Column Temperature 30°C[1][2]

UV Detection 256 nm[1]

Internal Standard Perphenazine

3. Preparation of Solutions

Stock Solutions (1 mg/mL): Prepare individual stock solutions of fluphenazine enanthate
and perphenazine in methanol. These solutions are stable for at least one month when

stored at -20°C.[3]

Working Standard Solutions: Prepare working standard solutions by diluting the stock

solutions with methanol to achieve various concentrations for calibration and quality control

samples.

Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and

QC samples by spiking drug-free plasma with appropriate volumes of the working standard

solutions.

4. Sample Preparation: Liquid-Liquid Extraction

The following protocol is adapted from a method for fluphenazine decanoate and is expected to

have high recovery for fluphenazine enanthate due to their structural similarities.[3]
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To 1.0 mL of plasma sample (or calibration standard/QC sample) in a borosilicate glass tube,

add 100 µL of the internal standard solution.

Vortex the sample for 10 seconds.

Add 3.0 mL of an acetone-methanol (1:1, v/v) mixture to deproteinize the sample.

Sonicate the mixture for 10 minutes.

Add 6.0 mL of cyclohexane containing 5% ethyl acetate.

Cap the tube and mix on a shaker for 10 minutes.

Allow the layers to separate for 5 minutes at room temperature.

Transfer the upper organic layer to a clean glass tube.

Evaporate the organic layer to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject 20 µL into the HPLC system.

Method Validation
The analytical method should be validated according to ICH guidelines. The following

parameters should be assessed:
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Parameter Specification

Linearity Correlation coefficient (r²) > 0.995

Precision (RSD%) Intra-day and Inter-day precision < 15%

Accuracy (% Recovery) 85 - 115%

Limit of Detection (LOD) To be determined experimentally

Limit of Quantification (LOQ) To be determined experimentally

Specificity
No interference from endogenous plasma

components

Data Presentation
The results of the analysis should be presented in a clear and concise manner. A summary of

expected chromatographic and validation parameters is provided below.

Table 1: Chromatographic Parameters

Compound
Retention Time
(min)

Tailing Factor Theoretical Plates

Fluphenazine

Enanthate
To be determined < 2.0 > 2000

Perphenazine (IS) To be determined < 2.0 > 2000

Table 2: Method Validation Summary
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Parameter Result

Linearity Range (ng/mL) e.g., 1 - 100

Correlation Coefficient (r²) > 0.995

Intra-day Precision (%RSD) < 15%

Inter-day Precision (%RSD) < 15%

Accuracy (% Recovery) 85 - 115%

LOD (ng/mL) To be determined

LOQ (ng/mL) To be determined

Visualizations
Experimental Workflow Diagram
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Sample Preparation

HPLC-UV Analysis

1. Plasma Sample (1 mL)

2. Add Internal Standard

3. Vortex

4. Add Acetone:Methanol (1:1)

5. Sonicate

6. Add Cyclohexane:Ethyl Acetate (95:5)

7. Shake for 10 min

8. Separate Layers

9. Transfer Organic Layer

10. Evaporate to Dryness

11. Reconstitute in Mobile Phase

12. Inject into HPLC

13. Chromatographic Separation

14. UV Detection at 256 nm

15. Quantification

Click to download full resolution via product page

Caption: Workflow for Fluphenazine Enanthate Quantification in Plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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